![molecular formula C13H18N2O4S B4738365 5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide](/img/structure/B4738365.png)
5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide
Overview
Description
5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide, also known as AEBSF, is a serine protease inhibitor that is widely used in scientific research. AEBSF is a synthetic compound that was first introduced in the 1980s and has since become a popular tool in biochemistry and molecular biology.
Mechanism of Action
5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide works by irreversibly binding to the active site of serine proteases, thereby preventing their enzymatic activity. The mechanism of action of this compound is similar to that of other serine protease inhibitors, such as diisopropylfluorophosphate (DFP) and phenylmethylsulfonyl fluoride (PMSF).
Biochemical and Physiological Effects:
This compound has been shown to inhibit a wide range of serine proteases, including trypsin, chymotrypsin, thrombin, and plasmin. In addition to its effects on serine proteases, this compound has also been shown to inhibit other enzymes, such as metalloproteases and cysteine proteases. This compound has been shown to have anti-inflammatory effects in animal models, and it has also been used to study the role of serine proteases in cancer and cardiovascular disease.
Advantages and Limitations for Lab Experiments
5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide is a widely used serine protease inhibitor that has several advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it has a long shelf life. This compound is also stable in a wide range of pH and temperature conditions, making it suitable for a variety of experimental settings. However, one limitation of this compound is that it is not selective for specific serine proteases, and it may inhibit multiple enzymes in a given sample. This can make it difficult to interpret experimental results, and researchers must take care to control for potential off-target effects of this compound.
Future Directions
There are several future directions for research on 5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide. One area of interest is the development of more selective serine protease inhibitors that can target specific enzymes without affecting others. Another area of interest is the use of this compound in drug discovery, as serine proteases are an important target for many therapeutic agents. Finally, there is ongoing research on the role of serine proteases in disease, and this compound may continue to be a valuable tool in studying these processes.
Scientific Research Applications
5-[(allylamino)sulfonyl]-N-ethyl-2-methoxybenzamide is widely used in scientific research as a serine protease inhibitor. Serine proteases are a family of enzymes that play a critical role in many biological processes, including blood clotting, inflammation, and cell signaling. This compound is used to inhibit the activity of serine proteases in a variety of experimental settings, including in vitro assays, cell culture studies, and animal models.
properties
IUPAC Name |
N-ethyl-2-methoxy-5-(prop-2-enylsulfamoyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S/c1-4-8-15-20(17,18)10-6-7-12(19-3)11(9-10)13(16)14-5-2/h4,6-7,9,15H,1,5,8H2,2-3H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAZVMUBNQJXSID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCC=C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.